Cas no 1365631-10-2 (6-Chloro-3-pyridinecarboxylic acid 2-[2-[(4-methylphenyl)amino]acetyl]hydrazide)

• Product Name: 6-Chloro-3-pyridinecarboxylic acid 2-[2-[(4-methylphenyl)amino]acetyl]hydrazide
• CAS No: 1365631-10-2
• MF: C₁₅H₁₅ClN₄O₂
• MW: 318.75820183754
• CID: 5451353
• PubChem ID: 60211076
• Update Time: 2025-11-01

6-Chloro-3-pyridinecarboxylic acid 2-[2-[(4-methylphenyl)amino]acetyl]hydrazide Chemical and Physical Properties

Names and Identifiers

• EN300-26587190
• Z33082806
• 1365631-10-2
• 6-CHLORO-N'-{2-[(4-METHYLPHENYL)AMINO]ACETYL}PYRIDINE-3-CARBOHYDRAZIDE
• AKOS008001883
• 6-chloro-N'-[2-(4-methylanilino)acetyl]pyridine-3-carbohydrazide
• 6-Chloro-3-pyridinecarboxylic acid 2-[2-[(4-methylphenyl)amino]acetyl]hydrazide

• Inchi： 1S/C15H15ClN4O2/c1-10-2-5-12(6-3-10)17-9-14(21)19-20-15(22)11-4-7-13(16)18-8-11/h2-8,17H,9H2,1H3,(H,19,21)(H,20,22)
• InChI Key： ZJOVLFGVLQLBJH-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1C(NNC(CNC1=CC=C(C)C=C1)=O)=O

Computed Properties

• Exact Mass: 318.0883534g/mol
• Monoisotopic Mass: 318.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 633.3±55.0 °C(Predicted)
• pka: 9.06±0.23(Predicted)

Additional information on 6-Chloro-3-pyridinecarboxylic acid 2-[2-[(4-methylphenyl)amino]acetyl]hydrazide

6-Chloro-3-pyridinecarboxylic acid 2-[2-[(4-methylphenyl)amino]acetyl]hydrazide

The compound 6-Chloro-3-pyridinecarboxylic acid 2-[2-[(4-methylphenyl)amino]acetyl]hydrazide (CAS No. 1365631-10-2) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring, a chloro substituent, and a hydrazide group, along with an acetylamino substituent derived from a toluene derivative. Its intricate molecular architecture makes it a subject of interest for researchers exploring novel chemical entities for therapeutic applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly due to their ability to interact with various biological targets. The presence of the chloro group at the 6-position of the pyridine ring adds electronic complexity to the molecule, potentially enhancing its binding affinity to specific receptors or enzymes. This feature has been leveraged in designing small-molecule inhibitors for kinases and other protein targets involved in disease pathways.

The hydrazide group in this compound is another key functional moiety. Hydrazides are known for their versatility in chemical synthesis and their ability to form bioisosteric replacements for carboxylic acids or esters. In this case, the hydrazide is connected to an acetylamino group, which introduces additional flexibility and hydrogen bonding capacity to the molecule. This structural feature may contribute to its potential as a prodrug or as a component in targeted drug delivery systems.

From a synthetic perspective, the construction of this compound involves multi-step reactions that highlight the importance of modern organic synthesis techniques. The synthesis begins with the preparation of the pyridine carboxylic acid derivative, followed by coupling reactions to introduce the hydrazide and acetylamino groups. The use of protecting groups and catalytic agents ensures high yields and purity of the final product. These methods are consistent with current trends in green chemistry, emphasizing efficiency and sustainability.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound using molecular modeling tools. These studies suggest that 6-Chloro-3-pyridinecarboxylic acid 2-[2-[(4-methylphenyl)amino]acetyl]hydrazide may exhibit favorable absorption and distribution profiles, making it a promising candidate for further preclinical testing. Additionally, its structural similarity to known bioactive compounds raises hopes for its potential application in treating conditions such as cancer, inflammation, or neurodegenerative diseases.

In conclusion, 6-Chloro-3-pyridinecarboxylic acid 2-[2-[(4-methylphenyl)amino]acetyl]hydrazide (CAS No. 1365631-10-2) represents a valuable addition to the arsenal of chemical entities being explored for therapeutic purposes. Its unique structure, combined with cutting-edge synthetic and computational techniques, positions it as a candidate for future drug development efforts.